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Compound of Interest

Compound Name: Puberulic acid

Cat. No.: B1219883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed account of the initial isolation and characterization of

puberulic acid, a tropolone natural product, from the fungus Penicillium puberulum. The

methodologies outlined below are based on the seminal work of Birkinshaw and Raistrick,

published in 1932, which marked the first successful separation of this bioactive compound.

This document is intended to serve as a comprehensive resource, offering insights into the

foundational techniques of natural product chemistry and providing a historical context for

contemporary research on puberulic acid and its analogs.

Quantitative Data Summary
The following table summarizes the key quantitative data reported by Birkinshaw and Raistrick

(1932) during the initial isolation of puberulic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1219883?utm_src=pdf-interest
https://www.benchchem.com/product/b1219883?utm_src=pdf-body
https://www.benchchem.com/product/b1219883?utm_src=pdf-body
https://www.benchchem.com/product/b1219883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Yield of Crude Barium Salt ~ 1.1 g per 2 liters of medium
This was the initial precipitate

from the culture filtrate.

Yield of Crude Puberulic Acid Not explicitly stated

The paper focuses on the

properties of the purified

substance.

Melting Point
316-318 °C (with

decomposition)

Determined using a standard

melting point apparatus of the

era.

Elemental Analysis (C) 48.5%
Theoretical for C8H6O6:

48.48%

Elemental Analysis (H) 3.2%
Theoretical for C8H6O6:

3.03%

Experimental Protocols
The following sections detail the experimental methodologies employed in the original isolation

of puberulic acid from Penicillium puberulum.

I. Fungal Strain and Culture Conditions
Organism:Penicillium puberulum Bainier.

Culture Medium: A modified Czapek-Dox solution was utilized. For every 2 liters of medium,

the composition was as follows:

Glucose: 100 g

Sodium Nitrate (NaNO₃): 5.0 g

Potassium Dihydrogen Phosphate (KH₂PO₄): 2.0 g

Potassium Chloride (KCl): 1.0 g

Magnesium Sulfate Heptahydrate (MgSO₄·7H₂O): 0.5 g
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Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O): 0.02 g

Distilled Water: to 2 liters

Sterilization: The medium was sterilized by autoclaving.

Inoculation: The sterilized medium was inoculated with spores of P. puberulum.

Incubation: The cultures were incubated at 24°C for approximately 35 days. During this

period, a thick, felt-like mycelial mat developed on the surface of the medium.

II. Extraction of Crude Puberulic Acid
Mycelium Separation: After the incubation period, the mycelial mats were removed from the

culture medium by filtration.

Acidification and Initial Precipitation: The clear, filtered medium was acidified by the addition

of hydrochloric acid (HCl). This step is crucial as it protonates the organic acids, reducing

their solubility in the aqueous medium.

Extraction with a Non-polar Solvent: The acidified medium was then thoroughly extracted

with ether in a continuous extraction apparatus. Ether, being immiscible with water, serves to

partition the organic acids from the aqueous phase.

Concentration: The ether extract was concentrated by distillation to a smaller volume.

III. Purification of Puberulic Acid
Formation of the Barium Salt: The concentrated ether extract was treated with an excess of a

hot, aqueous solution of barium hydroxide (Ba(OH)₂). This resulted in the precipitation of the

barium salt of the crude organic acids.

Isolation of the Barium Salt: The precipitated barium salt was collected by filtration and

washed.

Liberation of the Free Acid: The barium salt was suspended in water and treated with a

carefully calculated amount of sulfuric acid (H₂SO₄) to precipitate the barium as barium

sulfate (BaSO₄), thereby liberating the free organic acids in the aqueous solution.
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Filtration: The insoluble barium sulfate was removed by filtration.

Crystallization: The resulting aqueous solution containing the free acids was concentrated by

evaporation. Upon cooling, puberulic acid crystallized from the solution.

Recrystallization: For further purification, the crude puberulic acid was recrystallized from

hot water. This process yielded a cream-colored powder.

Visualizations
The following diagrams illustrate the key workflows and relationships described in the initial

isolation of puberulic acid.
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To cite this document: BenchChem. [The Original Isolation of Puberulic Acid from Penicillium
puberulum: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219883#initial-isolation-of-puberulic-acid-from-
penicillium-puberulum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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